Cas no 2228094-09-3 (4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid)
4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid
- 4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid
- EN300-1903752
- 2228094-09-3
-
- Inchi: 1S/C13H24N2O4/c1-13(2,3)19-12(18)15-8-4-5-10(15)9(14)6-7-11(16)17/h9-10H,4-8,14H2,1-3H3,(H,16,17)
- InChI Key: OBONUUHECGRPKK-UHFFFAOYSA-N
- SMILES: O(C(C)(C)C)C(N1CCCC1C(CCC(=O)O)N)=O
Computed Properties
- Exact Mass: 272.17360725g/mol
- Monoisotopic Mass: 272.17360725g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 338
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 2
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -1.6
- Topological Polar Surface Area: 92.9Ų
4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1903752-1g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 1g |
$1129.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-5g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 5g |
$3273.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-10g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 10g |
$4852.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-0.05g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 0.05g |
$948.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-0.1g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 0.1g |
$993.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-0.25g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 0.25g |
$1038.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-0.5g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 0.5g |
$1084.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-1.0g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 1g |
$1100.0 | 2023-05-26 | ||
| Enamine | EN300-1903752-2.5g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 2.5g |
$2211.0 | 2023-09-18 | ||
| Enamine | EN300-1903752-5.0g |
4-amino-4-{1-[(tert-butoxy)carbonyl]pyrrolidin-2-yl}butanoic acid |
2228094-09-3 | 5g |
$3189.0 | 2023-05-26 |
4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid Related Literature
-
Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
5. An integrated microfluidic 3D tumor system for parallel and high-throughput chemotherapy evaluation†Dan Liu,Rui Hu,Zhongchao Huang,Meilin Sun,Kai Han Analyst, 2020,145, 6447-6455
Additional information on 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid
4-Amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic Acid: A Comprehensive Overview
The compound with CAS No 2228094-09-3, known as 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound has garnered attention due to its unique structure and potential applications in drug development. The molecule consists of a pyrrolidine ring substituted with a tert-butoxycarbonyl (Boc) group at the 1-position and an amino butanoic acid moiety at the 4-position. These structural features make it a versatile building block for synthesizing bioactive compounds.
Recent studies have highlighted the importance of 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid in medicinal chemistry. Researchers have explored its role as a precursor for peptide synthesis, where the Boc group serves as a protecting group for amino acids. This functionality is crucial in solid-phase synthesis, enabling precise control over peptide chain assembly. The compound's ability to undergo various chemical transformations, such as deprotection and coupling reactions, has further expanded its utility in drug discovery.
One of the most notable advancements involving this compound is its application in the development of enzyme inhibitors. By modifying the pyrrolidine ring and the amino butanoic acid side chain, scientists have created analogs that target specific enzymes involved in diseases such as cancer and neurodegenerative disorders. For instance, studies have shown that certain derivatives exhibit potent inhibitory activity against proteases, which are key players in disease progression.
The synthesis of 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid involves a multi-step process that combines principles from organic synthesis and peptide chemistry. The key steps include the formation of the pyrrolidine ring through cyclization reactions, followed by the introduction of the Boc group and the amino butanoic acid side chain. Optimization of reaction conditions, such as temperature and solvent choice, has been critical in achieving high yields and purity.
In terms of biological activity, this compound has demonstrated promising results in preclinical studies. For example, it has been shown to exhibit anti-inflammatory properties by modulating cytokine production in immune cells. Additionally, its ability to cross the blood-brain barrier makes it a potential candidate for treating central nervous system disorders. However, further research is needed to fully understand its pharmacokinetics and toxicity profile.
The versatility of 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid lies in its ability to serve as a scaffold for generating diverse chemical libraries. By varying substituents on the pyrrolidine ring and the amino butanoic acid side chain, researchers can create compounds with different biological activities. This approach has been instrumental in identifying lead compounds for various therapeutic areas, including oncology, inflammation, and infectious diseases.
Looking ahead, the continued exploration of this compound's properties is expected to yield new insights into its potential applications. Advances in computational chemistry and high-throughput screening technologies will likely accelerate the discovery of novel derivatives with enhanced bioactivity and selectivity. Furthermore, collaborations between academic institutions and pharmaceutical companies are anticipated to drive translational research efforts involving this compound.
In conclusion, 4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid represents a valuable tool in modern drug discovery. Its unique structure, coupled with its ability to undergo diverse chemical transformations, positions it as a key molecule for developing innovative therapeutic agents. As research progresses, this compound is poised to make significant contributions to advancing human health.
2228094-09-3 (4-amino-4-{1-(tert-butoxy)carbonylpyrrolidin-2-yl}butanoic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)